Cas no 21805-71-0 (2,6-bis(aziridin-1-yl)-2,6-dimethylheptan-4-one)

• Product name: 2,6-bis(aziridin-1-yl)-2,6-dimethylheptan-4-one
• CAS No: 21805-71-0
• MF: C₁₃H₂₄N₂O
• MW: 224.34246
• CID: 912028
• PubChem ID: 97121

2,6-bis(aziridin-1-yl)-2,6-dimethylheptan-4-one Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(aziridin-1-yl)-2,6-dimethylheptan-4-one
• 2,6-Bis(1-aziridinyl)-2,6-dimethyl-4-heptanone
• AC1L3XV9
• AC1Q5GWW
• AR-1D4660
• CTK8D6364
• NCIOpen2_006884
• NSC101310
• NSC-101310
• DTXSID90176223
• 2,6-Bis(1-aziridinyl)-2,6-dimethyl-3-heptanone
• 21805-71-0
• 3-Heptanone, 2,6-bis(1-aziridinyl)-2,6-dimethyl-
• 3-Heptanone,6-bis(1-aziridinyl)-2,6-dimethyl-
• UNII-48R8BYS3HW
• 48R8BYS3HW
• 4-Heptanone, 2,6-bis(1-aziridinyl)-2,6-dimethyl-
• 3-Heptanone, 2,6-bis(1-aziridinyl)-2,6-dimethyl- (8CI)
• AKOS030240074
• NSC 101310
• MJ56005000
• NIOSH/MJ5600500
• beta,beta'-Bis-ethyleneimino-diisobutyl ketone

• Inchi： InChI=1S/C13H24N2O/c1-12(2,14-5-6-14)9-11(16)10-13(3,4)15-7-8-15/h5-10H2,1-4H3
• InChI Key： XGGXNXNLEMNHFG-UHFFFAOYSA-N
• SMILES： CC(C)(CC(=O)CC(C)(C)N1CC1)N2CC2

Computed Properties

• Exact Mass: 224.18902
• Monoisotopic Mass: 224.188863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1
• XLogP3: 0.7

Experimental Properties

• Density: 1.088
• Boiling Point: 310.3°C at 760 mmHg
• Flash Point: 116.6°C
• Refractive Index: 1.538
• PSA: 23.09
• LogP: 1.39990